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Compound of Interest

Compound Name: 7-Bromo-2-phenylquinoline

Cat. No.: B175736

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and potential research applications of 7-Bromo-2-
phenylquinoline. While this specific quinoline derivative is available for research purposes,
detailed experimental data in the public domain is limited. This guide consolidates available
information and draws comparisons with structurally related compounds to inform its potential
utility in drug discovery and materials science.

Commercial Availability

7-Bromo-2-phenylquinoline is available from commercial chemical suppliers as a research
chemical. It is typically offered in quantities ranging from milligrams to grams with a purity of
95% or higher. Researchers should note that this compound is intended for laboratory research
use only and not for medical or consumer applications.

Physicochemical Properties

A summary of the key physicochemical properties of 7-Bromo-2-phenylquinoline is presented
in Table 1. These properties are essential for designing experimental conditions, including
solvent selection and reaction setup.
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Property Value

Molecular Formula CisH10BrN

Molecular Weight 284.15 g/mol

CAS Number 1203578-65-7

Appearance Likely a crystalline solid

Boiling Point 412.4 + 30.0 °C at 760 mmHg
Density 1.433 + 0.06 g/cm?3

Storage Room temperature, dry and sealed

Synthesis of 7-Bromo-2-phenylquinoline

While specific, detailed, and validated experimental protocols for the synthesis of 7-Bromo-2-
phenylquinoline are not readily available in the public literature, its structure suggests that it
can be synthesized through established methods for quinoline ring formation. The choice of a
specific synthetic route would depend on the availability of starting materials and the desired
scale of the reaction. General synthetic strategies for 2-substituted quinolines, such as the
Doebner-von Miller, Combes, or Friedlander syntheses, could potentially be adapted for its
preparation.[1][2][3]

A plausible synthetic approach is the Doebner-von Miller reaction, which involves the reaction
of an aniline with an a,-unsaturated carbonyl compound.[1][4] For the synthesis of 7-Bromo-
2-phenylquinoline, this would likely involve the reaction of 3-bromoaniline with
cinnamaldehyde in the presence of an acid catalyst.

Another potential route is the Friedlander synthesis, which is a condensation reaction between
a 2-aminoaryl aldehyde or ketone and a compound containing an a-methylene group.[5][6][7] A
variation of this method, which has been used to synthesize other substituted quinolines, could
be adapted for this target molecule.[8]

The logical workflow for a potential synthesis is outlined below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273574/
https://en.wikipedia.org/wiki/Combes_quinoline_synthesis
https://iipseries.org/assets/docupload/rsl2024BF870A8E402C39B.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273574/
https://en.wikipedia.org/wiki/Doebner%E2%80%93Miller_reaction
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://en.wikipedia.org/wiki/Friedl%C3%A4nder_synthesis
https://www.alfa-chemistry.com/resources/friedlander-quinoline-synthesis.html
https://www.organic-chemistry.org/namedreactions/friedlaender-synthesis.shtm
https://www.organic-chemistry.org/abstracts/lit2/912.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Potential Synthetic Workflow

Starting Materials
(e.g., 3-bromoaniline and cinnamaldehyde)

Quinoline Synthesis Reaction
(e.g., Doebner-von Miller)

Reaction Work-up
(Extraction, Washing)

Purification
(e.g., Column Chromatography, Recrystallization)

Characterization
(NMR, MS, etc.)
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Caption: A generalized workflow for the potential synthesis of 7-Bromo-2-phenylquinoline.

Potential Research Applications

Although specific studies detailing the biological activity or material science applications of 7-
Bromo-2-phenylquinoline are scarce, the broader class of quinoline derivatives is of
significant interest in several research areas. The presence of the bromine atom and the phenyl
group on the quinoline scaffold suggests potential for this compound in medicinal chemistry
and materials science.[9][10][11]
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Medicinal Chemistry

Quinoline derivatives are known to exhibit a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory properties.[9][10] The 2-phenylquinoline
scaffold is a common feature in many therapeutic agents.[9] The bromine atom at the 7-
position can modulate the compound's lipophilicity and its ability to interact with biological

targets.[9]

Based on the activities of structurally related compounds, 7-Bromo-2-phenylquinoline could
be a valuable building block for the synthesis of novel bioactive molecules. The bromine atom
provides a reactive handle for further functionalization through cross-coupling reactions, such
as the Suzuki-Miyaura coupling, allowing for the creation of a library of derivatives for biological
screening.[12]

A hypothetical workflow for the exploration of 7-Bromo-2-phenylquinoline in drug discovery is
presented below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_7_Bromo_4_hydroxy_2_phenylquinoline_and_Other_Bioactive_Quinolines.pdf
https://www.benchchem.com/pdf/biological_evaluation_of_synthesized_7_Bromo_4_hydroxy_2_phenylquinoline_compounds.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_7_Bromo_4_hydroxy_2_phenylquinoline_and_Other_Bioactive_Quinolines.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_7_Bromo_4_hydroxy_2_phenylquinoline_and_Other_Bioactive_Quinolines.pdf
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Bromo_4_hydroxy_2_phenylquinoline_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery Workflow

7-Bromo-2-phenylquinoline
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Structure-Activity
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Caption: A potential workflow for utilizing 7-Bromo-2-phenylquinoline in a drug discovery
program.

Materials Science

The 2-phenylquinoline core is known to be fluorescent, which suggests potential applications in
materials science, particularly in the development of organic light-emitting diodes (OLEDs).[11]
The bromine atom offers a site for modification to tune the photophysical properties of the
molecule or to incorporate it into larger polymeric structures.[11] This could lead to the
development of novel fluorescent polymers or materials with interesting electronic properties.
[11]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b175736?utm_src=pdf-body-img
https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Phenylquinoline_7_carbaldehyde_in_Materials_Science.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Phenylquinoline_7_carbaldehyde_in_Materials_Science.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Phenylquinoline_7_carbaldehyde_in_Materials_Science.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

7-Bromo-2-phenylquinoline is a commercially available research chemical with potential
applications in medicinal chemistry and materials science. While detailed experimental data for
this specific compound is limited, its structural features suggest it could serve as a valuable
building block for the synthesis of novel compounds with interesting biological and
photophysical properties. Further research is needed to fully elucidate its synthetic pathways
and to explore its potential in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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